N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H21NO2/c1-4-22-17-11-8-16(9-12-17)10-13-19(21)20-18-7-5-6-14(2)15(18)3/h5-13H,4H2,1-3H3,(H,20,21)/b13-10+
• InChI Key: AMZCICJRWBZUKU-JLHYYAGUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC(=C2C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide, also known as DMEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMEA is a member of the acrylamide family and is synthesized through a specific method.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide is not fully understood. However, it is believed that N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide exerts its effects through the inhibition of specific enzymes and proteins in the body, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to possess anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies. It has also been shown to modulate the activity of specific enzymes and proteins in the body, leading to the regulation of various cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one of the limitations of using N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide is its potential toxicity, which requires careful handling and storage.

Future Directions

For the study of N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide include the development of new drugs, the synthesis of new polymers and materials, and further studies to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide is synthesized through a multi-step process that involves the reaction of 2,3-dimethylaniline with ethyl 4-bromobenzoate, followed by the reaction of the resulting compound with acryloyl chloride. The final product is purified through column chromatography to obtain pure N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide.

Scientific Research Applications

N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to possess anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. In materials science, N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been used as a building block for the synthesis of new polymers and materials. In organic electronics, N-(2,3-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been used as a dopant for the synthesis of new organic semiconductors.